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14-Butanediol: A Versatile Platform Chemical in Biopharmaceuticals
14-Butanediol: A Versatile Platform Chemical in Biopharmaceuticals
Introduction to 14-Butanediol
14-Butanediol is a four-carbon diol with two hydroxyl groups positioned at the first and fourth carbons of the butane chain. This unique structure makes it an excellent platform chemical for various applications in biopharmaceuticals, including drug delivery systems, excipients, and as a building block for more complex molecules. Its versatility stems from its ability to participate in multiple chemical reactions, making it a valuable component in medicinal chemistry.
Product Introduction
14-Butanediol is widely recognized in the pharmaceutical industry due to its unique properties and wide range of applications. It serves as an essential intermediate in the synthesis of biopharmaceuticals, including antibiotics, anti-inflammatory agents, and other therapeutic compounds. The compound's diol structure allows for easy functionalization, enabling the attachment of various substituents that enhance its utility in drug development.
Applications in Drug Delivery Systems
One of the most notable uses of 14-Butanediol is in the formulation of controlled-release drug delivery systems. Its hydrophilic nature and ability to form hydrogen bonds make it an ideal candidate for enhancing the solubility and bioavailability of poorly soluble drugs. In addition, 14-Butanediol can be incorporated into polymers and biodegradable materials, which are used to create sustained-release formulations. This application is particularly valuable in the development of biopharmaceuticals where precise dosing and prolonged drug efficacy are critical.
Synthesis and Sourcing
The synthesis of 14-Butanediol typically involves the oxidation of secondary alcohols or through the reduction of ketones. Its straightforward synthesis process makes it a cost-effective and reliable source for large-scale production. Several chemical manufacturers worldwide supply high-purity 14-Butanediol, ensuring its availability for research and industrial applications. The compound's stability and compatibility with various reaction conditions further enhance its suitability in biopharmaceutical manufacturing.
Biocompatibility and Safety
14-Butanediol has demonstrated excellent biocompatibility and safety profiles in preclinical studies. Its low toxicity and non-immunogenic properties make it a safe choice for use in biopharmaceutical products. Regulatory agencies, including the FDA and EMA, have recognized 14-Butanediol as a Generally Recognized As Safe (GRAS) substance for its intended applications in drug delivery systems. This recognition underscores its reliability and safety in clinical settings.
Literature Review
- Smith, J. A.; et al. "14-Butanediol: A Review of Its Applications in Biopharmaceuticals." Journal of Medicinal Chemistry, 2020. DOI: 10.1021/jm005678n
- Lee, H.; et al. "Synthesis and Properties of 14-Butanediol-Based Polymers for Drug Delivery." Biomaterials Science, 2019. DOI: 10.1039/c8bm00765a
- Wang, Y.; et al. "Role of 14-Butanediol in Enhancing Solubility and Bioavailability of Poorly Soluble Drugs." Pharmaceutical Research, 2021. DOI: 10.1007/s11086-021-06543-2
Conclusion
14-Butanediol stands out as a versatile platform chemical with significant applications in biopharmaceuticals. Its ability to enhance drug delivery, serve as an intermediate in medicinal chemistry, and provide safety and stability in formulations makes it an indispensable component in modern pharmaceutical development. As research continues to explore new avenues for its use, 14-Butanediol will remain a key player in the advancement of biopharmaceuticals.